Saint-2

• Molecular Formula: C43H78ClN
• Molecular Weight: 644.5 g/mol
• InChI: InChI=1S/C43H78N.ClH/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-42(43-38-40-44(3)41-39-43)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;/h18-21,38-42H,4-17,22-37H2,1-3H3;1H/q+1;/p-1/b20-18-,21-19-
• InChIKey: FQKXELHZMFODBN-YIQDKWKASA-M

SAINT-2 Cationic Lipid Baseline Profile

SAINT-2 (1‑methyl‑4‑(dioleoyl)methylpyridinium chloride) is a synthetic pyridinium‑based cationic amphiphile that forms stable lipoplexes with nucleic acids and proteins. It belongs to the SAINT series of dialkyl pyridinium surfactants and is distinguished from saturated‑chain analogs such as SAINT‑5 by its di‑unsaturated (diC18:1) alkyl architecture [1]. In the presence of the helper lipid DOPE, SAINT-2 adopts a hexagonal (HII) phase that facilitates endosomal escape—a mechanistic feature directly linked to its high transfection potency [1]. SAINT‑2/DOPE lipoplexes have been used to deliver plasmid DNA, antisense oligonucleotides, siRNA, and intact proteins into diverse mammalian cell types, including primary and suspension cells [2].

Delivery Mode Lipoplex-mediated nucleic acid & protein delivery via DOPE-dependent hexagonal phase

Serum Compatibility Retains activity in serum-containing media, reducing need for serum-free medium changes

Cell Range Validated in adherent, suspension, and primary mammalian cells

• [1] Zuhorn IS, Bakowsky U, Polushkin E, Visser WH, Stuart MCA, Engberts JBFN, Hoekstra D. Nonbilayer phase of lipoplex–membrane mixture determines endosomal escape of genetic cargo and transfection efficiency. Mol Ther. 2005 May;11(5):801–810. PMID: 15851018. View Source
• [2] van der Gun BTF, Monami A, Laarmann S, Raskó T, Ślaska‑Kiss K, Weinhold E, Wasserkort R, de Leij LFMH, Ruiters MHJ, Kiss A, McLaughlin PMJ. Serum insensitive, intranuclear protein delivery by the multipurpose cationic lipid SAINT‑2. J Control Release. 2007 Nov 20;123(3):228–238. PMID: 17884225. View Source

SAINT-2 Advantages over Generic Lipids

Cationic lipids are often treated as interchangeable transfection reagents; however, SAINT‑2 exhibits a unique combination of neutral‑charge lipoplexes, serum insensitivity, and DOPE‑dependent hexagonal‑phase formation that is absent in widely used alternatives such as DOTAP, DOTMA, or PEI [1]. Simple substitution with DOTAP results in positively charged complexes that are destabilised by serum proteins, causing a pronounced loss of gene expression [1]. Even within the SAINT family, the saturated analog SAINT‑5 fails to benefit from DOPE‑mediated promotion of transfection, despite equivalent DNA release in vitro, underscoring that alkyl‑chain unsaturation is a structural determinant of biological activity that cannot be mimicked by close analogs [2].

DOTAP / DOTMA Positively charged complexes may lose transfection activity in serum due to protein adsorption; neutral SAINT‑2 lipoplexes reduce this effect.

SAINT‑5 (Saturated) DiC18:0 analog lacks DOPE synergy; despite plasmid release, transfection enhancement is absent, underscoring alkyl‑chain unsaturation as a key structural determinant.

Generic Lipid Mix Substituting DOPE with lamellar‑phase DPPE retains DNA release but may reduce endosomal escape and transfection efficiency by ~3‑fold.

• [1] Kneuer C, Ehrhardt C, Bakowsky U, Lehr CM, Müller RH. The influence of physicochemical parameters on the efficacy of non‑viral DNA transfection complexes: a comparative study. J Nanosci Nanotechnol. 2006 Sep‑Oct;6(9‑10):2776–2782. PMID: 17048482. View Source
• [2] Zuhorn IS, Oberle V, Visser WH, Engberts JBFN, Bakowsky U, Hoekstra D. Phase behavior of cationic amphiphiles and their mixtures with helper lipid influences lipoplex shape, DNA translocation, and transfection efficiency. Biophys J. 2002 Oct;83(4):2096–2108. DOI: 10.1016/S0006‑3495(02)73970‑2. View Source

SAINT-2 Key Differentiation Evidence

Transfection Efficiency Advantage over DOTMA/DOPE

In a head‑to‑head screen of SAINT‑series amphiphiles, SAINT‑2/DOPE achieved a maximal relative transfection efficiency of 8 (arbitrary units) compared with 1 for the benchmark DOTMA/DOPE when delivering a plasmid DNA reporter in COS‑7 cells [1]. This 8‑fold advantage was quantified at an active lipid concentration range of 15–38 µM, while DOTMA/DOPE required 36–71 µM to reach its maximal activity [1].

Transfection Output vs. DOTMA/DOPE

Head-to-head

8× reported maximal relative efficiency

Supports higher nucleic acid delivery output per dose; may reduce reagent needs in screening

COS‑7 cells, pNEO plasmid, 15–38 µM SAINT‑2/DOPE vs. 36–71 µM DOTMA/DOPE

Evidence Dimension	Maximal relative transfection efficiency (plasmid DNA)
Target Compound Data	8 arbitrary units (SAINT‑2/DOPE, 15–38 µM lipid)
Comparator Or Baseline	1 arbitrary unit (DOTMA/DOPE, 36–71 µM lipid)
Quantified Difference	8‑fold higher maximal transfection efficiency for SAINT‑2/DOPE
Conditions	COS‑7 cells; pNEO plasmid; relative to DOTMA/DOPE = 1; n ≥ 3 experiments

Why This Matters

Procurement of SAINT‑2 instead of DOTMA or DOTAP directly translates to substantially higher transfection output per microgram of nucleic acid, reducing reagent consumption in high‑throughput campaigns.

• [1] van der Woude I, Wagenaar A, Meekel AAP, ter Beest MBA, Ruiters MHJ, Engberts JBFN, Hoekstra D. Novel pyridinium‑based amphiphiles for gene delivery: SAINT‑2/DOPE displays an 8‑fold higher transfection efficiency than DOTMA/DOPE. Proc Natl Acad Sci USA. 1997 Feb 18;94(4):1160–1165. Table 1. PMID: 9037020. View Source

Serum Stability Comparison with DOTAP

A multi‑vector comparative study classified DOTAP/DOPE lipoplexes as having ‘low’ serum stability, resulting in a pronounced reduction of gene expression, while SAINT‑2/DOPE lipoplexes were rated as ‘moderate’ in stability, and this activity loss could be partially reversed by endosomolytic chloroquine treatment [1]. The study further demonstrated that SAINT‑2‑DNA complexes exhibit a neutral zeta potential, in contrast to the positive zeta potential of DOTAP‑based complexes, which correlates with reduced serum‑protein adsorption [1].

Serum Stability vs. DOTAP

Head-to-head

Moderate vs. Low stability in 10% FCS

Retains transfection in serum without medium change; neutral zeta potential may reduce protein adsorption

DOTAP/DOPE loses activity; chloroquine partially rescues SAINT‑2/DOPE

Evidence Dimension	Serum stability ranking (retention of transfection activity in 10% FCS)
Target Compound Data	Moderate stability (SAINT‑2/DOPE); partially restored by chloroquine
Comparator Or Baseline	Low stability (DOTAP/DOPE); pronounced gene‑expression loss
Quantified Difference	Qualitative rank improvement (moderate vs. low); neutral vs. positive zeta potential
Conditions	Mammalian cell lines; 10% fetal calf serum; DNA lipoplexes; chloroquine rescue assay

Why This Matters

SAINT‑2 enables transfection protocols in serum‑containing media that would fail with DOTAP, reducing the need for serum‑free medium changes and improving workflow compatibility with sensitive primary cells.

• [1] Kneuer C, Ehrhardt C, Bakowsky U, Lehr CM, Müller RH. The influence of physicochemical parameters on the efficacy of non‑viral DNA transfection complexes: a comparative study. J Nanosci Nanotechnol. 2006 Sep‑Oct;6(9‑10):2776–2782. PMID: 17048482. View Source

Transfection Efficiency: DOPE vs DPPE Co-formulation

When SAINT‑2 was formulated with the lamellar‑phase‑forming helper lipid DPPE instead of the hexagonal‑phase‑forming DOPE, plasmid DNA release in vitro was similar (~40–50%), yet SAINT‑2/DOPE lipoplexes displayed a two‑ to three‑fold higher transfection efficiency and nuclear oligonucleotide delivery in cultured cells [1]. The absolute transfection efficiencies were ~70% for SAINT‑2/DOPE versus ~25% for SAINT‑2/DPPE, an almost three‑fold absolute difference [1].

DOPE vs. DPPE Formulation

Head-to-head

~70% vs. ~25% transfection efficiency

Hexagonal-phase (DOPE) is essential for full delivery potential; lamellar DPPE limits endosomal escape

ODN nuclear delivery; DNA release similar (~40–50%) for both helper lipids

Evidence Dimension	Transfection efficiency (nuclear ODN delivery) vs. in vitro DNA release
Target Compound Data	~70% transfection efficiency (SAINT‑2/DOPE)
Comparator Or Baseline	~25% transfection efficiency (SAINT‑2/DPPE)
Quantified Difference	2–3‑fold higher transfection; ~45 percentage‑point absolute gain vs. DPPE formulation
Conditions	Mammalian cell culture; ODN delivery; confocal microscopy + reporter gene assay

Why This Matters

This demonstrates that SAINT‑2's activity is tightly coupled to DOPE‑dependent hexagonal‑phase formation; procurement decisions that pair SAINT‑2 with DOPE are essential to realise the compound's full intracellular delivery potential.

• [1] Zuhorn IS, Bakowsky U, Polushkin E, Visser WH, Stuart MCA, Engberts JBFN, Hoekstra D. Nonbilayer phase of lipoplex–membrane mixture determines endosomal escape of genetic cargo and transfection efficiency. Mol Ther. 2005 May;11(5):801–810. PMID: 15851018. View Source

Serum-Insensitive Protein Delivery to Adherent Cells

SAINT‑2/DOPE is a multipurpose carrier that achieves protein delivery (profection) efficiencies comparable to those for DNA and siRNA. Using β‑galactosidase as a reporter, enzymatic activity was detected in up to 98% of adherent cells, 83% of suspension cells, and 70% of primary cells after profection, with no influence of serum on delivery efficiency [1]. This broad cargo compatibility is not reported for conventional gene‑delivery lipids such as DOTAP or Lipofectamine, which are optimised primarily for nucleic acids [1].

Protein Delivery Efficiency

Reported

Up to 98% cells positive for β‑gal

Multipurpose carrier for DNA, siRNA, and functional protein; serum-insensitive profection

Adherent (98%), suspension (83%), primary (70%) cells; 10% serum present

Evidence Dimension	Percentage of cells positive for delivered functional protein (β‑galactosidase)
Target Compound Data	Adherent cells: up to 98%; suspension cells: up to 83%; primary cells: up to 70%
Comparator Or Baseline	Class‑level baseline: most cationic lipids (DOTAP, Lipofectamine) are not validated for efficient protein delivery
Quantified Difference	Unique multicargo capability (DNA, siRNA, protein) at comparable efficiencies
Conditions	SAINT‑2:DOPE (1:1); 10% serum present; β‑galactosidase reporter; multiple cell types

Why This Matters

SAINT‑2 is the rational procurement choice for laboratories requiring a single reagent for both nucleic acid and protein transfection, eliminating the need for separate, cargo‑specific delivery systems.

• [1] van der Gun BTF, Monami A, Laarmann S, Raskó T, Ślaska‑Kiss K, Weinhold E, Wasserkort R, de Leij LFMH, Ruiters MHJ, Kiss A, McLaughlin PMJ. Serum insensitive, intranuclear protein delivery by the multipurpose cationic lipid SAINT‑2. J Control Release. 2007 Nov 20;123(3):228–238. PMID: 17884225. View Source

Lower Cytotoxicity vs DOTMA/DOPE

Toxicity screening across the SAINT series revealed that SAINT‑2/DOPE caused 0–25% non‑surviving cells at its active concentration range (15–38 µM), whereas the benchmark DOTMA/DOPE produced 30–40% cell death at its effective concentrations (36–71 µM) [1]. This wider therapeutic window is a direct product of SAINT‑2's neutral lipoplex zeta potential, which reduces membrane damage compared with the highly cationic DOTMA complexes [2].

Cytotoxicity vs. DOTMA/DOPE

Head-to-head

0–25% vs. 30–40% non‑surviving cells

Lower reported cytotoxicity at active concentrations may support longer incubation and reduce viability artefacts

15–38 µM SAINT‑2/DOPE vs. 36–71 µM DOTMA/DOPE; viability assay

Evidence Dimension	Cytotoxicity at active transfection concentrations
Target Compound Data	0–25% non‑surviving cells (15–38 µM SAINT‑2/DOPE)
Comparator Or Baseline	30–40% non‑surviving cells (36–71 µM DOTMA/DOPE)
Quantified Difference	SAINT‑2 causes at least 15–40 percentage‑point lower cytotoxicity across its working range
Conditions	Mammalian cell lines; MTT or equivalent viability assay; data from Table 1, n ≥ 3

Why This Matters

Lower toxicity enables longer post‑transfection incubation, higher‑throughput screening without viability artefacts, and safer in vivo extrapolation.

• [1] van der Woude I, Wagenaar A, Meekel AAP, ter Beest MBA, Ruiters MHJ, Engberts JBFN, Hoekstra D. Novel pyridinium‑based amphiphiles for gene delivery: SAINT‑2/DOPE displays an 8‑fold higher transfection efficiency than DOTMA/DOPE. Proc Natl Acad Sci USA. 1997 Feb 18;94(4):1160–1165. Table 1. PMID: 9037020. View Source
• [2] Kneuer C, Ehrhardt C, Bakowsky U, Lehr CM, Müller RH. The influence of physicochemical parameters on the efficacy of non‑viral DNA transfection complexes: a comparative study. J Nanosci Nanotechnol. 2006 Sep‑Oct;6(9‑10):2776–2782. PMID: 17048482. View Source

DOPE Effect on SAINT-2 vs SAINT-5 Transfection

Within the SAINT family, the saturated analog SAINT‑5 (diC18:0) and SAINT‑2 (diC18:1) share an identical pyridinium headgroup but differ solely in alkyl‑chain unsaturation. Although DOPE effectively facilitates plasmid dissociation from both lipids, DOPE strongly promotes SAINT‑2‑mediated transfection while having no enhancing effect on SAINT‑5 [1]. This indicates that the two unsaturated bonds in SAINT‑2 are essential for adopting the hexagonal lipid phase that drives endosomal escape, a feature cannot be compensated by DOPE alone in the saturated analog [1].

SAINT‑2 vs. SAINT‑5 DOPE Effect

Head-to-head

Promoted vs. Not promoted transfection by DOPE

Alkyl‑chain unsaturation (diC18:1) is required for DOPE synergy; saturated analog fails to form hexagonal phase

Equivalent plasmid release in vitro; 31P‑NMR and SAXS confirm phase behavior

Evidence Dimension	DOPE‑dependent transfection enhancement
Target Compound Data	Strong promotion of transfection by DOPE (SAINT‑2, diC18:1)
Comparator Or Baseline	No promotion by DOPE (SAINT‑5, diC18:0) despite equivalent plasmid release
Quantified Difference	Qualitative yes/no differential; attributed to hexagonal‑phase competence of SAINT‑2
Conditions	In vitro transfection assay; plasmid DNA; lipoplex phase analysis by 31P‑NMR and SAXS

Why This Matters

Procurement of SAINT‑5 as a ‘close analog’ would forfeit the DOPE synergy that underpins SAINT‑2's superior delivery efficiency, demonstrating that even single‑parameter structural changes eliminate key performance attributes.

• [1] Zuhorn IS, Oberle V, Visser WH, Engberts JBFN, Bakowsky U, Hoekstra D. Phase behavior of cationic amphiphiles and their mixtures with helper lipid influences lipoplex shape, DNA translocation, and transfection efficiency. Biophys J. 2002 Oct;83(4):2096–2108. DOI: 10.1016/S0006‑3495(02)73970‑2. View Source

SAINT-2 Procurement Scenarios

Plasmid DNA Delivery in Serum-Containing Media

Laboratories that routinely transfect cells in the presence of 10% fetal calf serum should select SAINT‑2/DOPE over DOTAP/DOPE or DOTMA/DOPE. SAINT‑2/DOPE delivers an 8‑fold higher maximal transfection efficiency than DOTMA/DOPE [Section 3, Evidence 1] while maintaining moderate serum stability, in contrast to the low serum stability of DOTAP [Section 3, Evidence 2]. This combination drastically reduces the need for serum‑free medium exchanges, preserving cell health and streamlining high‑throughput plasmid‑based screening workflows.

Multipurpose Cargo Transfection (DNA/siRNA/Protein)

Groups needing to deliver diverse biomolecules—plasmid DNA, siRNA, and functional proteins such as antibodies or methyltransferases—within the same experimental system should procure SAINT‑2/DOPE. It achieves up to 98% protein delivery efficiency in adherent cells, independent of serum, and shows equal efficiency for DNA and siRNA [Section 3, Evidence 4]. This eliminates the need to purchase and optimise separate lipid formulations for each cargo class.

Low-Toxicity Transfection for Primary and Suspension Cells

Investigators working with primary cells or suspension lines that are highly sensitive to cationic lipid toxicity should employ SAINT‑2/DOPE. It exhibits 0–25% cytotoxicity at active concentrations versus 30–40% for DOTMA/DOPE [Section 3, Evidence 5], while delivering functional protein to 70% of primary cells and 83% of suspension cells [Section 3, Evidence 4]. The wider therapeutic window preserves cell viability, enabling longer‑term expression studies without compound‑induced artefacts.

Mechanistic Studies of Endosomal Escape

Researchers dissecting the role of non‑bilayer lipid phases in nucleic acid delivery should pair SAINT‑2 with DOPE as a model system. SAINT‑2/DOPE forms a perfect hexagonal phase upon endosomal membrane interaction and yields ~70% transfection efficiency vs. ~25% for the lamellar‑phase‑forming SAINT‑2/DPPE pair [Section 3, Evidence 3]. This well‑characterised phase‑behavior difference makes SAINT‑2 the compound of choice for structure‑function investigations of lipoplex‑mediated endosomal escape.

Application

Selection Property

Validation Focus

Serum-containing transfection

Serum-stable lipoplex formulation

Transfection efficiency in 10% FCS media

Multipurpose cargo delivery

Multi‑cargo (DNA, siRNA, protein) profile

Delivery efficiency across biomolecule types

Low‑toxicity primary/suspension cell work

Cytotoxicity profile at active dose

Cell viability at transfection concentrations

Endosomal escape mechanism studies

Helper‑lipid‑dependent hexagonal phase formation

Transfection efficiency vs. lamellar‑phase formulation

• [1] Zuhorn IS, Bakowsky U, Polushkin E, Visser WH, Stuart MCA, Engberts JBFN, Hoekstra D. Nonbilayer phase of lipoplex–membrane mixture determines endosomal escape of genetic cargo and transfection efficiency. Mol Ther. 2005 May;11(5):801–810. PMID: 15851018. View Source
• [2] van der Gun BTF, Monami A, Laarmann S, Raskó T, Ślaska‑Kiss K, Weinhold E, Wasserkort R, de Leij LFMH, Ruiters MHJ, Kiss A, McLaughlin PMJ. Serum insensitive, intranuclear protein delivery by the multipurpose cationic lipid SAINT‑2. J Control Release. 2007 Nov 20;123(3):228–238. PMID: 17884225. View Source